Cas no 1490269-82-3 (5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 1490269-82-3
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 6257918
• PubChem ID: 65586635
• Update Time: 2025-06-08

5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one
• EN300-1843056
• 5-(4-Fluoro-3-methylphenyl)oxazolidin-2-one
• 1490269-82-3
• CS-0349678
• AKOS014925264

• Inchi： 1S/C10H10FNO2/c1-6-4-7(2-3-8(6)11)9-5-12-10(13)14-9/h2-4,9H,5H2,1H3,(H,12,13)
• InChI Key： KWQJCJPHOJITLQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1CNC(=O)O1

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one

Introduction to 5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1490269-82-3)

5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. The compound belongs to the oxazolidinone class, which is well-documented for its role in drug discovery and development. The presence of a fluoro-substituent at the para position of the aromatic ring and a methyl-substituent at the meta position introduces unique electronic and steric properties, making it an intriguing candidate for further investigation.

The chemical structure of 5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1490269-82-3) consists of a five-membered oxygen-containing heterocycle connected to a phenyl ring. The fluoro-substituent enhances the lipophilicity and metabolic stability of the molecule, while the methyl-substituent influences its binding affinity to biological targets. These structural features make it a promising scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer, inflammation, and infectious disorders. The oxazolidinone core has been extensively studied for its ability to modulate enzyme activity and receptor interactions. Specifically, derivatives of oxazolidinones have shown promise in inhibiting protein-protein interactions and kinase enzymes, which are key players in many disease pathways.

One of the most compelling aspects of 5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one is its potential as a lead compound for drug development. The fluoro-substituent not only improves pharmacokinetic properties but also enhances binding affinity to biological targets. Additionally, the oxazolidinone ring provides a rigid framework that can be further modified to optimize potency and selectivity. Recent studies have demonstrated that compounds with similar structural motifs have shown efficacy in preclinical models of cancer and inflammation.

The synthesis of 5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro-substituent at the aromatic ring typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent formation of the oxazolidinone ring can be achieved through cyclization reactions involving carbonyl compounds and nucleophiles.

Advances in computational chemistry have significantly accelerated the process of identifying promising drug candidates like 5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one. Molecular docking studies have been conducted to evaluate its binding interactions with various biological targets, including kinases and transcription factors. These studies have revealed that the compound exhibits high affinity for certain protein targets, suggesting its potential as an inhibitor.

Furthermore, the use of high-throughput screening (HTS) technologies has enabled researchers to rapidly test the biological activity of large libraries of compounds. This approach has been instrumental in identifying novel scaffolds with therapeutic potential. In one notable study, 5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one was identified as a hit compound in an HTS campaign targeting a specific enzyme involved in cancer progression.

The pharmacological profile of 5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one is being actively investigated in both in vitro and in vivo models. Preliminary results suggest that the compound exhibits inhibitory activity against several disease-relevant targets. For instance, it has shown promise in inhibiting tumor growth in animal models by targeting key signaling pathways involved in cancer cell proliferation and survival.

Additionally, the compound's ability to cross the blood-brain barrier has been explored, making it a potential candidate for treating central nervous system (CNS) disorders. The presence of both lipophilic and hydrophilic regions in its structure enhances its ability to penetrate biological membranes while maintaining stability within biological systems.

The development of novel therapeutic agents often involves optimizing synthetic routes to improve yield and scalability. Researchers have been exploring alternative synthetic strategies for producing 5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one, including catalytic methods that reduce waste and energy consumption. These efforts align with broader trends in green chemistry aimed at making drug discovery more sustainable.

In conclusion,5-(4-fluoro-3-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1490269-82-3) represents a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for designing novel therapeutics targeting various diseases. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties for clinical applications.